7-{2-[Chloro(dimethyl)silyl]propoxy}-4-methyl-2H-1-benzopyran-2-one

• CAS RN: 138831-37-5
• Molecular Formula: C15H19ClO3Si
• Molecular Weight: 310.85 g/mol
• IUPAC Name: 7-[2-[chloro(dimethyl)silyl]propoxy]-4-methylchromen-2-one
• InChI: InChI=1S/C15H19ClO3Si/c1-10-7-15(17)19-14-8-12(5-6-13(10)14)18-9-11(2)20(3,4)16/h5-8,11H,9H2,1-4H3
• InChI Key: UTBVFXQLKQRXED-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)OCC(C)[Si](C)(C)Cl

Description

7-{2-[Chloro(dimethyl)silyl]propoxy}-4-methyl-2H-1-benzopyran-2-one is a useful research compound. Its molecular formula is C15H19ClO3Si and its molecular weight is 310.85 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2.16 g of 7-allyloxy-4-methylcoumarin and 5×10-6 mols chloroplatinic acid hydrosilylation catalyst in 20 ml toluene was slowly added 2.0 g of Me2SiHCl and the mixture was heated at 40°-42° for 6 hrs. Toluene and unreacted silane were then removed at reduced pressure to yield 7{2-(chlorodimethylsilyl)propoxy}-4-methylcoumarin. The 1H-NMR spectrum (ppm) contained signals at 0.2(s) for SiCH3, (6H); 2.4(s) for CH3,(3H); 4.0(t) for CH2O, (2H) and no signal for the allyl moiety.